Cas no 1217669-63-0 ((S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid)

• Product Name: (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid
• CAS No: 1217669-63-0
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• MDL: MFCD06796769
• CID: 1032871
• PubChem ID: 7145417
• Update Time: 2025-07-17

(S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid
• (2S)-2-[(2-methylphenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• Boc-(S)-alpha-(2-methylbenzyl)-proline
• AKOS016844183
• starbld0000429
• DTXSID50428018
• MFCD06796769
• BOC-(S)-ALPHA-(2-METHYL-BENZYL)-PROLINE
• PS-12559
• 1217669-63-0
• (2S)-1-[(tert-butoxy)carbonyl]-2-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic acid

• MDL： MFCD06796769
• Inchi： 1S/C18H25NO4/c1-13-8-5-6-9-14(13)12-18(15(20)21)10-7-11-19(18)16(22)23-17(2,3)4/h5-6,8-9H,7,10-12H2,1-4H3,(H,20,21)/t18-/m0/s1
• InChI Key： RRSHJVJIWMYMJI-SFHVURJKSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@]1(C(=O)O)CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 319.17800
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 3.32970

Additional information on (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid

Introduction to (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic Acid (CAS No. 1217669-63-0)

(S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid (CAS No. 1217669-63-0) is a chiral amino acid derivative that has gained significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a 2-methylbenzyl substituent, and a pyrrolidine ring. These features make it a valuable building block for the synthesis of complex molecules, particularly in the development of pharmaceuticals and biologically active compounds.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis to protect the amino group of amino acids. It can be easily removed under acidic conditions, making it a versatile tool in synthetic chemistry. The 2-methylbenzyl substituent provides additional steric and electronic properties that can influence the reactivity and selectivity of the compound in various chemical reactions. The pyrrolidine ring is a five-membered heterocyclic structure that is found in many natural products and bioactive molecules, contributing to the compound's biological activity.

Recent research has highlighted the potential applications of (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid in drug discovery and development. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties such as increased stability and bioavailability.

In the context of medicinal chemistry, (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid has been utilized in the development of inhibitors for various enzymes and receptors. One notable example is its use in the synthesis of inhibitors for proteases, which are involved in numerous physiological processes and diseases. By targeting specific proteases, these inhibitors can potentially be used to treat conditions such as cancer, inflammation, and viral infections.

Moreover, the chiral nature of this compound makes it particularly useful in asymmetric synthesis, where enantiomeric purity is crucial for achieving desired biological effects. The ability to control stereochemistry during synthesis is essential for producing drugs with high efficacy and reduced side effects. Recent advancements in chiral catalysis have further enhanced the utility of (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid by enabling more efficient and selective synthetic routes.

In addition to its applications in drug discovery, (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid has also been explored for its potential use in materials science. Its unique structural properties make it suitable for the design of functional materials with specific optical, electronic, or mechanical properties. For example, researchers have investigated its use in the development of chiral liquid crystals and polymers with tunable chirality.

The synthesis of (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid typically involves several steps, including the protection of the amino group with a Boc group, the introduction of the 2-methylbenzyl substituent, and the formation of the pyrrolidine ring. Various methods have been reported for each step, with recent studies focusing on developing more efficient and environmentally friendly synthetic routes. For instance, some researchers have explored using metal-catalyzed reactions to improve yields and reduce byproducts.

The physical and chemical properties of (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid have been extensively characterized. It is a white solid that is soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. Its melting point and other physical constants have been determined through standard analytical techniques such as differential scanning calorimetry (DSC) and X-ray crystallography.

In conclusion, (S)-1-(tert-Butoxycarbonyl)-2-(2-methylbenzyl)pyrrolidine-2-carboxylic acid (CAS No. 1217669-63-0) is a versatile compound with a wide range of applications in medicinal chemistry, synthetic organic chemistry, and materials science. Its unique structural features make it an important building block for the synthesis of complex molecules with potential therapeutic and functional properties. Ongoing research continues to uncover new uses for this compound, further highlighting its significance in modern scientific endeavors.